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Compound of Interest

Compound Name:
N-Desmethylthiamethoxam,

analytical standard

Cat. No.: B12053051

Get Quote

Article ID: TS-MET-044 | Last Updated: March 7, 2026 Applicable Compound: N-

Desmethylthiamethoxam (Synonym: Clothianidin) CAS No: 210880-92-5[1]

Executive Summary
N-Desmethylthiamethoxam is the primary bioactive metabolite of Thiamethoxam and is

chemically identical to the neonicotinoid Clothianidin. It is a polar solid with poor water solubility

and high sensitivity to photolysis. Successful experimentation requires dissolving the

compound in a high-dielectric organic solvent (DMSO) before aqueous dilution.

Critical Warning: This compound is highly susceptible to photolytic degradation in aqueous

solution (Half-life < 3 hours in direct light). All aqueous handling must occur under low-light or

amber-vessel conditions.

Part 1: Solubility Profile & Solvent Selection
Q: What is the best solvent for creating a high-concentration stock solution? A:Dimethyl

Sulfoxide (DMSO) is the gold standard. While the compound has moderate solubility in
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common organic solvents, DMSO provides the highest saturation limit and stability for freezing.

Avoid water for stock preparation due to extremely low solubility and hydrolysis risks.

Solubility Data Table
Data represents saturation limits at 20–25°C.

Solvent Solubility Limit Suitability Notes

DMSO
~30 mg/mL (30,000

ppm)
Recommended

Ideal for -20°C

storage. Hygroscopic;

keep tightly sealed.

Acetone ~15.2 mg/mL Good

High volatility makes

concentration

maintenance difficult.

Acetonitrile ~10–15 mg/mL Moderate

Good for HPLC

mobile phases; less

ideal for biological

spikes.

Methanol ~6.2 mg/mL Moderate

Lower solubility limit;

often used for

intermediate dilutions.

Ethyl Acetate ~2.0 mg/mL Poor
Not recommended for

stock solutions.

Water ~0.327 mg/mL Critical Failure

Do not use for stock.

High risk of

precipitation.

Part 2: Preparation Protocols
Q: How do I prepare a stock and dilute it for cell culture/assay without precipitation? A: Use the

"Solvent Spike" method. Directly dumping solid powder into water will result in poor dissolution.

Dissolving in DMSO and then adding a large volume of water rapidly can causes "shock

precipitation."
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Protocol: The Step-Wise Dilution Method
Weighing: Weigh the target mass of N-Desmethylthiamethoxam into an amber glass vial

(protect from light).

Primary Solubilization (Stock): Add 100% anhydrous DMSO to achieve a concentration of

10–20 mg/mL.

Technique: Vortex vigorously for 30 seconds. If particles persist, sonicate in a water bath

at 30°C for 5 minutes.

QC Check: Inspect against a light source. The solution must be completely clear.

Aqueous Dilution (Working Solution):

Wrong Way: Adding water to the DMSO stock.

Right Way: Slowly piping the DMSO stock into the vortexing aqueous buffer.

Limit: Keep the final DMSO concentration < 0.1% (v/v) for live-cell assays to avoid solvent

toxicity.

Visual Workflow: Stock Preparation & Dilution
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Figure 1: Logical workflow for preparing stable stock solutions. Note the critical QC loop to

ensure complete dissolution before aqueous dilution.
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Part 3: Stability & Storage (Troubleshooting)
Q: My working solution lost activity after 24 hours. Why? A:Photolysis (Light Degradation). N-

Desmethylthiamethoxam is stable to hydrolysis (pH 5–9) but extremely unstable in light when in

aqueous solution.

Half-life in water (Irradiated): < 3 hours.

Half-life in water (Dark): > 30 days.

Q: Can I freeze the aqueous working solution? A:No. Freezing aqueous dilutions often causes

the compound to crystallize out of solution. Upon thawing, these micro-crystals may not re-

dissolve, leading to lower effective concentrations.

Rule: Store DMSO stocks at -20°C or -80°C. Prepare aqueous working solutions fresh on the

day of the experiment.

Degradation Pathway Logic
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Figure 2: Stability profile emphasizing the critical impact of light exposure versus the

compound's hydrolytic stability.
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Part 4: Frequently Asked Questions (FAQs)
Q: Is N-Desmethylthiamethoxam the same as Clothianidin? A:Yes. From a chemical structure

perspective, they are identical. N-Desmethylthiamethoxam is the metabolic name used when

studying Thiamethoxam breakdown, while Clothianidin is the common name when used as a

primary active ingredient. You can use solubility data for Clothianidin (CAS 210880-92-5) for all

technical purposes.

Q: I see a "film" or "oil" on top of my buffer after adding the stock. What is this? A: This is likely

"Oiling Out." It occurs when the hydrophobic compound separates from the water before it can

crystallize.

Fix: Increase the vortex speed of the buffer while adding the DMSO stock. Ensure your final

concentration does not exceed the water solubility limit (~327 mg/L), although for biological

assays, you should generally stay below 100 µM (~25 mg/L) to be safe.

Q: Can I use Ethanol instead of DMSO? A: Ethanol is possible but less effective. The solubility

is lower than DMSO, and ethanol evaporates faster, potentially changing the concentration of

your stock over time. If you must use ethanol, seal vials with Parafilm and store at -20°C for no

longer than 1 week.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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